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Compound of Interest

Compound Name: BIM-23027

Cat. No.: B15139324 Get Quote

For researchers, scientists, and drug development professionals handling BIM-23027, a

selective somatostatin receptor 2 (sst2) agonist, ensuring proper disposal and safe handling is

paramount to maintaining laboratory safety and regulatory compliance.[1] While a specific

Safety Data Sheet (SDS) for BIM-23027 is not readily available, procedural guidance can be

effectively derived from the protocols established for structurally and functionally similar

compounds, such as Lanreotide Acetate.

Immediate Safety and Handling Protocols
When working with BIM-23027, it is crucial to adhere to standard laboratory safety practices to

minimize exposure and risk. This includes the use of appropriate personal protective equipment

(PPE) and ensuring adequate ventilation in the workspace.

Personal Protective Equipment (PPE) and Handling:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[2][3]

Hand Protection: Handle with gloves that have been inspected prior to use. Follow proper

glove removal technique to avoid skin contact. Wash and dry hands thoroughly after

handling.[2][3]

Body Protection: Wear impervious, fire/flame-resistant clothing or a lab coat. The type of

protective equipment must be selected based on the concentration and amount of the
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hazardous substance at the specific workplace.[2][3]

Respiratory Protection: In case of insufficient ventilation or the formation of dust/aerosols,

use a NIOSH-approved respirator.[3][4]

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in areas where the chemical is handled.[5]

First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

physician.[2][4]

After skin contact: Wash off with soap and plenty of water.[2] Remove contaminated clothing

and wash it before reuse.[4]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and call a doctor or Poison Control Center immediately.[2][4]

Step-by-Step Disposal Procedures
The proper disposal of BIM-23027 and its contaminated materials is critical to prevent

environmental contamination and ensure compliance with federal and local regulations.

Unused or Expired Product:

Excess and non-recyclable solutions should be offered to a licensed professional waste

disposal company.[2][3]

Alternatively, the product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Do not dispose of the material by allowing it to enter drains, surface water, or soil.[3]

Contaminated Materials:
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Packaging: Handle contaminated packages in the same way as the substance itself. Non-

contaminated packaging may be recycled.

Sharps: For injectable formulations, the entire pre-filled syringe and needle must be

disposed of in a designated sharps disposal container. Do not dispose of them in regular

trash. The syringe and needle are not reusable.[6]

Spills: In case of a spill, contain and collect the material. Avoid dust formation.[3][4]

Transfer the spilled substance to a suitable, closed container for disposal.[3]

Regulatory Compliance:

Ensure that all federal, state, and local environmental regulations regarding the disposal of

this material are strictly followed.[2]

Quantitative Safety Data Summary
The following table summarizes key information derived from the Safety Data Sheets of the

related compound, Lanreotide Acetate.

Parameter Information

Route of Exposure Inhalation, Ingestion, Skin Contact, Eye Contact

Acute Toxicity
Oral LD50: No data available; Inhalation: No

data available; Dermal: No data available.

Skin Corrosion/Irritation No data available.

Serious Eye Damage/Irritation No data available.

Carcinogenicity Not classified as a carcinogen.

Transport Information
Not regulated as a hazardous material for

transport (ADR/RID, IMDG, IATA).[2][3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BIM-
23027 and associated waste.
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Start: BIM-23027 Waste Generated

Is the waste unused/expired product?

Is the waste contaminated material?

No

Offer to Licensed Disposal Company or Incinerate

Yes

Is the material a sharp (needle/syringe)?

Yes

Dispose as Chemical Waste

No (e.g., gloves, wipes)

Dispose in Sharps Container

Yes No

End

Disposal Workflow for BIM-23027

Click to download full resolution via product page

Caption: Disposal Workflow for BIM-23027

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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